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Compound of Interest

Compound Name: 2-amino-5-bromo-4-chlorophenol

CAS No.: 40372-61-0

Cat. No.: B6149243 Get Quote

Executive Summary & Chemical Intelligence
Effective waste management of 2-amino-5-bromo-4-chlorophenol requires more than simply

tossing it into a waste bin. As a halogenated aminophenol, this compound presents a "triad" of

chemical hazards: the phenolic moiety (acidic/toxic), the amine (basic/reactive), and the

halogens (environmental persistence).

Improper disposal does not just violate regulatory compliance (RCRA); it endangers the

downstream incineration infrastructure. Halogenated organics require specific high-temperature

incineration (>1100°C) with acid gas scrubbing to prevent the formation of dioxins and furans.
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Property Specification Operational Implication

CAS Number
116423-47-3 (Generic/Isomer

dependent)
Use for waste manifesting.

Physical State Solid (Beige/Brown powder)
Dust generation risk during

transfer.

Chemical Class Halogenated Aminophenol
DO NOT mix with oxidizers or

non-halogenated solvents.

Primary Hazards
Acute Tox.[1][2][3] (Oral),

Skin/Eye Irritant

PPE (Nitrile gloves, P95

respirator) is mandatory.

Waste Stream Halogenated Organic
Must be segregated from "Fuel

Blending" streams.[4]

Critical Segregation Logic (The "Why")
In industrial and research waste management, segregation is the primary defense against

accidents and cost overruns.

Rule 1: The Halogen Separation
You must separate this compound from non-halogenated solvents (e.g., Acetone, Methanol,

Hexane).

Mechanism: Non-halogenated solvents are often incinerated as fuel (Fuel Blending) which is

cost-effective. Introducing high concentrations of Bromine (Br) or Chlorine (Cl) poisons this

process, corrodes standard incinerators, and necessitates expensive specialized thermal

destruction.

Action: Tag all waste containing this compound clearly as "HALOGENATED."

Rule 2: Oxidizer Incompatibility
Mechanism: The amino group (-NH₂) is electron-rich and susceptible to rapid oxidation.

Mixing this waste with strong oxidizers (Nitric Acid, Peroxides, Permanganates) can trigger

exothermic reactions or fire.
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Action: Never dispose of this compound in the same container as oxidizing acids or agents.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Unused
Reagent)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk for solids.

Transfer:

Working in a fume hood, transfer the solid into the waste container.

Pro-Tip: If the reagent is in its original manufacturer bottle and is <500g, it is safer to

dispose of the entire bottle rather than emptying it. This minimizes dust exposure.[1][2][5]

Labeling: Apply a hazardous waste label.

Constituents: "2-amino-5-bromo-4-chlorophenol"[6]

Hazard Checkbox: Toxic, Irritant.[1]

Storage: Cap tightly. Store in the "Solid Waste" satellite accumulation area, away from

oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Quenching (If necessary): If the compound is dissolved in a reactive mixture (e.g., with acid

chlorides), quench the reaction first. Ensure the mixture is at ambient temperature.

pH Check: Ensure the solution pH is between 5 and 9.

Why? Extremely acidic or basic solutions can degrade waste containers. If the solution is

highly acidic (due to the phenol) or basic, neutralize carefully before adding to the waste

carboy.
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Container Selection: Use a Polyethylene Carboy designated for Halogenated Solvents.

Log It: You must record the volume added to the carboy log sheet.

Crucial: List the "2-amino-5-bromo-4-chlorophenol" content explicitly. Even trace

amounts of halogens reclassify the entire carboy.

Visualized Decision Workflow
The following diagram illustrates the decision logic for disposing of 2-amino-5-bromo-4-
chlorophenol to ensure compliance and safety.
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Waste Generation:
2-amino-5-bromo-4-chlorophenol

Determine Physical State

Solid (Pure/Debris)

Liquid (Solution/Mixture)

Is it in Original Bottle
& <500g?

Lab Pack Entire Bottle
(Safest Method)

Yes

Transfer to HDPE Waste Jar
(Avoid Dust)

No

Apply Hazardous Waste Label:
'Toxic, Halogenated'

Check Solvents:
Are Oxidizers Present?

QUENCH/NEUTRALIZE
Separate Container

Yes (Risk!)

Pour into HALOGENATED
Waste Carboy

No

After Neutralization

EHS / HazMat Pickup
(High Temp Incineration)

Click to download full resolution via product page
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Caption: Decision tree for the safe segregation and packaging of halogenated aminophenol

waste.

Emergency Spill Response
If a spill occurs outside of a containment device (hood), follow these immediate steps:

Evacuate & Ventilate: The dust is an irritant to the respiratory tract. Clear the immediate

area.[2][5]

PPE Up: Don double nitrile gloves, safety goggles, and a P95 or N95 respirator.

Dry Spill (Powder):

DO NOT dry sweep (creates dust).[5]

Cover the spill with wet paper towels or oil-dri absorbent to dampen it.

Scoop the damp material into a wide-mouth waste jar.

Clean the surface with a soap/water solution (phenols are stubborn; water alone may not

suffice).

Wet Spill (Solution):

Absorb with vermiculite or clay-based absorbent.

Collect into a hazardous waste bag/pail.

Regulatory & Transport Classification
When preparing the waste manifest for EHS (Environmental Health & Safety) or external

contractors, use the following designations. Note that while specific "U" or "P" codes may not

apply to this specific intermediate, it is regulated by characteristic.

RCRA Waste Code:D002 (if corrosive/amine heavy) or Non-Specific Halogenated Waste.

Best practice is to characterize as "Hazardous Waste - Toxic, Irritant".
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DOT Proper Shipping Name (Generic):

Toxic solid, organic, n.o.s. (2-amino-5-bromo-4-chlorophenol)

UN Number: UN 2811 (Typical for toxic organic solids).

Packing Group: III (Minor Danger) or II (Medium Danger) depending on concentration/LD50

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-Amino-5-Bromo-
4-Chlorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6149243#2-amino-5-bromo-4-chlorophenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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